Tert-butyl (6-cyano-4-formylpyridin-2-YL)methylcarbamate

• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol
• IUPAC Name: tert-butyl N-[(6-cyano-4-formylpyridin-2-yl)methyl]carbamate
• InChI: InChI=1S/C13H15N3O3/c1-13(2,3)19-12(18)15-7-11-5-9(8-17)4-10(6-14)16-11/h4-5,8H,7H2,1-3H3,(H,15,18)
• InChI Key: VURUDRCMDGFENI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=NC(=CC(=C1)C=O)C#N

Description

Tert-butyl (6-cyano-4-formylpyridin-2-YL)methylcarbamate is a chemical compound with the molecular formula C13H15N3O3 and a molecular weight of 261.28 g/mol . This compound is known for its applications in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of Tert-butyl (6-cyano-4-formylpyridin-2-YL)methylcarbamate involves several steps. One common method includes the reaction of 6-cyano-4-formylpyridine with tert-butyl chloroformate in the presence of a base such as triethylamine. The reaction is typically carried out under mild conditions to ensure high yield and purity . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring cost-effectiveness and efficiency .

Chemical Reactions Analysis

Tert-butyl (6-cyano-4-formylpyridin-2-YL)methylcarbamate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the tert-butyl group can be replaced by other functional groups.

Common reagents and conditions used in these reactions include mild temperatures and solvents like dichloromethane or ethanol. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Tert-butyl (6-cyano-4-formylpyridin-2-YL)methylcarbamate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is used in the study of biological pathways and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Tert-butyl (6-cyano-4-formylpyridin-2-YL)methylcarbamate involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Tert-butyl (6-cyano-4-formylpyridin-2-YL)methylcarbamate can be compared with similar compounds such as:

Tert-butyl (3-cyano-4,6-dimethylpyridin-2-yl)carbonate: This compound is used as a chemoselective tert-butoxycarbonylation reagent for aromatic and aliphatic amines.

Tert-butyl (6-cyano-4-formylpyridin-2-YL)phenylcarbamate: This compound has similar applications in organic synthesis and biochemical research.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct reactivity and selectivity in various reactions .